Cas no 866145-30-4 (4(3H)-Pyrimidinone,6-(methoxymethyl)-2-(4-pyridinyl)-)
4(3H)-Pyrimidinone,6-(methoxymethyl)-2-(4-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- 4(3H)-Pyrimidinone,6-(methoxymethyl)-2-(4-pyridinyl)-
- 6-(methoxymethyl)-2-pyridin-4-yl-1H-pyrimidin-4-one
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- MDL: MFCD16662591
4(3H)-Pyrimidinone,6-(methoxymethyl)-2-(4-pyridinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB370475-500 mg |
6-(Methoxymethyl)-2-(pyridin-4-yl)pyrimidin-4(3H)-one; . |
866145-30-4 | 500mg |
€579.60 | 2023-04-26 | ||
| abcr | AB370475-1 g |
6-(Methoxymethyl)-2-(pyridin-4-yl)pyrimidin-4(3H)-one; . |
866145-30-4 | 1g |
€1115.20 | 2023-04-26 | ||
| Chemenu | CM526784-1g |
6-(Methoxymethyl)-2-(pyridin-4-yl)pyrimidin-4-ol |
866145-30-4 | 97% | 1g |
$513 | 2023-02-01 | |
| abcr | AB370475-500mg |
6-(Methoxymethyl)-2-(pyridin-4-yl)pyrimidin-4(3H)-one; . |
866145-30-4 | 500mg |
€579.60 | 2025-04-16 | ||
| abcr | AB370475-1g |
6-(Methoxymethyl)-2-(pyridin-4-yl)pyrimidin-4(3H)-one; . |
866145-30-4 | 1g |
€1115.20 | 2025-04-16 | ||
| A2B Chem LLC | AC25311-1mg |
6-(Methoxymethyl)-2-(pyridin-4-yl)pyrimidin-4-ol |
866145-30-4 | >95% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AC25311-5mg |
6-(Methoxymethyl)-2-(pyridin-4-yl)pyrimidin-4-ol |
866145-30-4 | >95% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AC25311-10mg |
6-(Methoxymethyl)-2-(pyridin-4-yl)pyrimidin-4-ol |
866145-30-4 | >95% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AC25311-500mg |
6-(Methoxymethyl)-2-(pyridin-4-yl)pyrimidin-4-ol |
866145-30-4 | >95% | 500mg |
$631.00 | 2024-04-19 | |
| A2B Chem LLC | AC25311-1g |
6-(Methoxymethyl)-2-(pyridin-4-yl)pyrimidin-4-ol |
866145-30-4 | >95% | 1g |
$1116.00 | 2024-04-19 |
4(3H)-Pyrimidinone,6-(methoxymethyl)-2-(4-pyridinyl)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 4(3H)-Pyrimidinone,6-(methoxymethyl)-2-(4-pyridinyl)-
Introduction to 4(3H)-Pyrimidinone, 6-(methoxymethyl)-2-(4-pyridinyl) (CAS No. 866145-30-4)
4(3H)-Pyrimidinone, 6-(methoxymethyl)-2-(4-pyridinyl) (CAS No. 866145-30-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrimidinones, which are known for their diverse biological properties, including anti-inflammatory, antiviral, and anticancer activities.
The chemical structure of 4(3H)-Pyrimidinone, 6-(methoxymethyl)-2-(4-pyridinyl) is characterized by a pyrimidinone core with a methoxymethyl substituent at the 6-position and a pyridine ring at the 2-position. This specific arrangement of functional groups imparts unique pharmacological properties to the molecule, making it a valuable candidate for various therapeutic applications.
Recent studies have highlighted the potential of 4(3H)-Pyrimidinone, 6-(methoxymethyl)-2-(4-pyridinyl) in the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.
In addition to its anti-inflammatory properties, 4(3H)-Pyrimidinone, 6-(methoxymethyl)-2-(4-pyridinyl) has shown promise in antiviral research. A study conducted by researchers at the University of California, San Francisco, found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronavirus. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein processing.
The anticancer potential of 4(3H)-Pyrimidinone, 6-(methoxymethyl)-2-(4-pyridinyl) has also been explored in various preclinical studies. Research published in the Cancer Research journal reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism involves the activation of caspase-dependent pathways and the downregulation of oncogenic signaling proteins such as Akt and ERK.
The pharmacokinetic properties of 4(3H)-Pyrimidinone, 6-(methoxymethyl)-2-(4-pyridinyl) have been extensively studied to evaluate its suitability for clinical applications. Studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for drug development. Additionally, it has demonstrated low toxicity in preclinical models, further supporting its potential as a safe and effective therapeutic agent.
In conclusion, 4(3H)-Pyrimidinone, 6-(methoxymethyl)-2-(4-pyridinyl) (CAS No. 866145-30-4) is a versatile compound with a wide range of biological activities. Its anti-inflammatory, antiviral, and anticancer properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for its use in clinical settings.
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